4-(1-isopropyl-1H-pyrrolo[3,2-b]pyridin-6-yl)picolinic acid

• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol
• IUPAC Name: 4-(1-propan-2-ylpyrrolo[3,2-b]pyridin-6-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C16H15N3O2/c1-10(2)19-6-4-13-15(19)8-12(9-18-13)11-3-5-17-14(7-11)16(20)21/h3-10H,1-2H3,(H,20,21)
• InChI Key: KCWGZEJXDSZHGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC2=C1C=C(C=N2)C3=CC(=NC=C3)C(=O)O

Description

4-(1-isopropyl-1H-pyrrolo[3,2-b]pyridin-6-yl)picolinic acid is a useful research compound. Its molecular formula is C16H15N3O2 and its molecular weight is 281.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (55 mg, 60% in mineral oil, 1.4 mmol) was added to a solution of isopropyl 4-(1H-pyrrolo[3,2-b]pyridin-6-yl)picolinate (250 mg, 0.89 mmol) in N,N-dimethylformamide (3 mL). After stirring for 10 minutes, isopropyl iodide was added and the reaction was stirred for 3 hours at room temperature. Solvent was removed from the reaction mixture under reduced pressure, and the residue dissolved in 2M HCl (3 mL) and heated at 100° C. overnight. The crude reaction mixture was purified by reverse-phase HPLC to give 4-(1-isopropyl-1H-pyrrolo[3,2-b]pyridin-6-yl)picolinic acid (50 mg, 20%). 282.1 (M+1).